Cas no 1211234-64-8 (7-Methoxyisoquinoline hydrochloride)

• Product Name: 7-Methoxyisoquinoline hydrochloride
• CAS No: 1211234-64-8
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5696303
• PubChem ID: 45792383
• Update Time: 2025-10-29

7-Methoxyisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-54779
• 7-methoxyisoquinoline;hydrochloride
• 7-methoxyisoquinoline hydrochloride
• Z839575220
• 1211234-64-8
• 7-methoxyisoquinolinehydrochloride
• 7-Methoxyisoquinoline hydrochloride

• Inchi： 1S/C10H9NO.ClH/c1-12-10-3-2-8-4-5-11-7-9(8)6-10;/h2-7H,1H3;1H
• InChI Key： HPGUHUQKFCCPTL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Methoxyisoquinoline hydrochloride

7-Methoxyisoquinoline Hydrochloride (CAS No. 1211234-64-8): A Comprehensive Overview

7-Methoxyisoquinoline hydrochloride, a derivative of the isoquinoline scaffold, is a compound of significant interest in the field of pharmaceutical and medicinal chemistry. The CAS number 1211234-64-8 uniquely identifies this chemical entity, facilitating its precise classification and study within the scientific community. This compound has garnered attention due to its structural complexity and potential biological activities, making it a valuable subject for further research and development.

The 7-Methoxyisoquinoline hydrochloride structure consists of a benzene ring fused to a pyridine ring, with a methoxy group attached at the 7-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic applications. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for formulation in pharmaceutical applications.

In recent years, there has been growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. The 7-Methoxyisoquinoline hydrochloride has been investigated for its potential role in modulating various biological pathways. Notably, studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and anticancer properties. These findings are supported by preliminary in vitro and in vivo experiments, which have highlighted its therapeutic potential.

One of the most compelling aspects of 7-Methoxyisoquinoline hydrochloride is its versatility in synthetic chemistry. The methoxy group at the 7-position provides a reactive site for further functionalization, allowing chemists to design derivatives with tailored biological activities. This flexibility has led to several innovative synthetic strategies being developed, which could potentially be applied to other bioactive molecules.

The pharmacological activity of 7-Methoxyisoquinoline hydrochloride is thought to be mediated through interactions with specific target proteins and enzymes. Research has indicated that it may inhibit the activity of certain kinases and transcription factors, which are involved in cancer progression and inflammation. These mechanisms are currently under investigation, and further studies are needed to elucidate the precise molecular targets.

Moreover, the CAS number 1211234-64-8 ensures that researchers can reliably obtain pure samples of this compound for their studies. High-quality starting materials are crucial for conducting rigorous experiments and obtaining meaningful results. The availability of this compound from reputable suppliers has facilitated numerous research projects aimed at understanding its potential therapeutic applications.

The synthesis of 7-Methoxyisoquinoline hydrochloride involves multi-step organic reactions, typically starting from readily available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements have made it feasible to conduct large-scale studies and explore new applications for this compound.

In conclusion, 7-Methoxyisoquinoline hydrochloride (CAS No. 1211234-64-8) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for studying various disease mechanisms and developing new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in future medical advancements.